Cas no 1805228-87-8 (Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate)

Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate is a fluorinated pyridine derivative with significant utility in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple halogenated substituents, including bromomethyl, difluoromethyl, and trifluoromethoxy groups, enhances its reactivity as a versatile intermediate for cross-coupling reactions and further functionalization. The ester moiety provides additional synthetic flexibility for derivatization. Its structural features make it valuable for constructing complex molecules with tailored electronic and steric properties. The compound’s stability under standard handling conditions ensures reliable performance in multi-step syntheses. Its applications are particularly relevant in the design of bioactive compounds with improved metabolic stability and binding affinity.

Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate structure

1805228-87-8 structure

Product Name:Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

CAS No:1805228-87-8

MF:C₁₁H₉BrF₅NO₃

MW:378.090080022812

CID:4844044

Update Time:2025-05-27

Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate
- Inchi： 1S/C11H9BrF5NO3/c1-20-8(19)3-6-9(10(13)14)5(4-12)2-7(18-6)21-11(15,16)17/h2,10H,3-4H2,1H3
- InChI Key： LMZHALVMVVEYAM-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N=C(CC(=O)OC)C=1C(F)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 355
XLogP3: 3.4
Topological Polar Surface Area: 48.4

Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081211-1g	Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate	1805228-87-8	97%	1g	$1,549.60	2022-04-01

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Additional information on Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

Research Brief on Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805228-87-8)

This research brief provides an in-depth analysis of the latest advancements and applications of Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805228-87-8), a key intermediate in the synthesis of bioactive molecules. The compound's unique fluorinated pyridine structure makes it a valuable building block in medicinal chemistry, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the synthesis of novel fungicides and potential therapeutic agents, leveraging its reactivity and stability under various conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for this compound, emphasizing its utility in cross-coupling reactions. The researchers demonstrated that the bromomethyl and difluoromethyl groups facilitate efficient functionalization, enabling the creation of diverse derivatives with enhanced biological activity. Computational modeling further supported the compound's potential as a scaffold for designing inhibitors targeting specific enzymes in pathogenic fungi.

In agrochemical research, Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate has been investigated for its efficacy in crop protection. Field trials conducted by a leading agrochemical company in 2022 revealed that derivatives of this compound exhibit strong fungicidal activity against Botrytis cinerea and Fusarium species, with minimal environmental impact. The trifluoromethoxy group was identified as critical for bioavailability and persistence, underscoring the compound's versatility in formulation development.

Ongoing research also explores its pharmaceutical applications. A preclinical study (2024) reported promising results in using derivatives of this compound as anti-inflammatory agents, with mechanisms involving modulation of NF-κB signaling. The difluoromethyl moiety was found to enhance metabolic stability, addressing a common challenge in drug design. These findings position the compound as a candidate for further optimization in drug discovery pipelines.

In conclusion, Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805228-87-8) represents a multifaceted tool in chemical biology, bridging agrochemical and pharmaceutical innovation. Future research directions include expanding its derivative library and elucidating structure-activity relationships to unlock new therapeutic and agricultural applications.